Cas no 2305080-37-7 ((S)-3-Methyl-piperidin-3-ol hydrochloride)

• Product Name: (S)-3-Methyl-piperidin-3-ol hydrochloride
• CAS No: 2305080-37-7
• MF: C₆H₁₄ClNO
• MW: 151.634460926056
• MDL: MFCD31693607
• CID: 4777128
• PubChem ID: 138393705
• Update Time: 2026-02-27

(S)-3-Methyl-piperidin-3-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-3-Methyl-piperidin-3-ol hydrochloride
• SB35725
• (S)-3-Methylpiperidin-3-ol hydrochloride
• (3S)-3-Methylpiperidin-3-ol hydrochloride
• (3S)-3-Methyl-piperidin-3-ol hydrochloride
• (3S)-3-methylpiperidin-3-ol;hydrochloride
• CS-0184500
• MFCD31693607
• SCHEMBL21820527
• (S)-3-Methyl-piperidin-3-olhydrochloride
• AT10307
• PS-20994
• 2305080-37-7

• MDL： MFCD31693607
• Inchi： 1S/C6H13NO.ClH/c1-6(8)3-2-4-7-5-6;/h7-8H,2-5H2,1H3;1H/t6-;/m0./s1
• InChI Key： NSCBVPULCFBFGX-RGMNGODLSA-N
• SMILES： Cl.O[C@]1(C)CNCCC1

Computed Properties

• Exact Mass: 151.0763918g/mol
• Monoisotopic Mass: 151.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 84.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.299

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on (S)-3-Methyl-piperidin-3-ol hydrochloride

(S)-3-Methyl-piperidin-3-ol hydrochloride: A Promising Compound in Biomedical Research

(S)-3-Methyl-piperidin-3-ol hydrochloride, with the CAS number 2305080-37-7, is a chiral piperidine derivative that has garnered significant attention in the field of biomedical research. This compound belongs to the class of 3-methylpiperidin-3-ol derivatives, which are known for their potential applications in pharmaceutical development. The unique stereochemistry of (S)-3-Methyl-piperidin-3-ol hydrochloride plays a critical role in its pharmacological activity, making it a valuable candidate for further investigation.

Recent studies have highlighted the importance of 3-methylpiperidin-3-ol derivatives in modulating various biological pathways. For instance, a 2023 publication in the Journal of Medicinal Chemistry explored the role of (S)-3-Methyl-piperidin-3-ol hydrochloride in the regulation of neurotransmitter systems. The research indicated that this compound may interact with serotonin receptors, potentially offering therapeutic benefits for neurological disorders. Such findings underscore the significance of 3-methylpiperidin-3-ol derivatives in the development of novel therapeutics.

The 3-methylpiperidin-3-ol hydrochloride structure is characterized by its piperidine ring with a methyl group at the 3-position. This structural feature contributes to its ability to act as a ligand for various GPCRs (G protein-coupled receptors). The hydrochloride salt form enhances its solubility, which is essential for pharmaceutical applications. The hydrochloride salt form also facilitates its use in in vitro and in vivo studies, providing a stable and bioavailable compound for research purposes.

Advancements in synthetic chemistry have enabled the efficient synthesis of (S)-3-Methyl-piperidin-3-ol hydrochloride. A 2024 study published in Organic & Biomolecular Chemistry described a novel method for the enantioselective synthesis of this compound using asymmetric catalysis. This approach allows for the production of high-purity (S)-3-Methyl-piperidin-3-ol hydrochloride, which is crucial for pharmaceutical applications where stereochemistry is critical. The development of such synthetic methods highlights the importance of 3-methylpiperidylin-3-ol derivatives in drug discovery.

Research on (S)-3-Methyl-piperidin-3-ol hydrochloride has also expanded into the realm of antioxidant activity. A 2023 study in Free Radical Biology and Medicine demonstrated that this compound exhibits significant radical scavenging properties. The antioxidant potential of 3-methylpiperidin-3-ol derivatives could make them valuable candidates for the treatment of oxidative stress-related diseases, such as neurodegenerative disorders and cardiovascular conditions. These findings suggest a broader therapeutic application for (S)-3-Methyl-piperidin-3-ol hydrochloride.

The 3-methylpiperidin-3-ol hydrochloride compound has also been investigated for its potential in anti-inflammatory research. A 2024 study published in Pharmacological Reports explored its effects on inflammatory cytokine production. The results indicated that (S)-3-Methyl-piperidin-3-ol hydrochloride could modulate the NF-κB signaling pathway, which is a key regulator of inflammation. This property makes it a promising candidate for the development of anti-inflammatory drugs, particularly for conditions such as chronic inflammation and autoimmune diseases.

Furthermore, the 3-methylpiperidin-3-ol hydrochloride compound has been studied for its role in neuropharmacology. A 2023 review in Neuropharmacology highlighted its potential as a modulator of synaptic transmission. The compound's ability to interact with neurotransmitter receptors suggests its utility in the treatment of neurological disorders such as epilepsy and neuropathic pain. These findings emphasize the importance of 3-methylpiperidin-3-ol derivatives in the development of targeted therapies.

Environmental and safety considerations are also critical in the study of (S)-3-Methyl-piperidin-3-ol hydrochloride. A 2024 study in Toxicological Sciences evaluated its toxicological profile. The research indicated that the compound exhibits low acute toxicity and genotoxic potential, making it a safer candidate for pharmaceutical development. These findings are essential for the regulatory approval of compounds like 3-methylpiperidin-3-ol hydrochloride in clinical settings.

In conclusion, (S)-3-Methyl-piperidin-3-ol hydrochloride represents a significant advancement in the field of biomedical research. Its unique stereochemistry, combined with its potential applications in pharmacology, neuroscience, and antioxidant research, positions it as a promising candidate for further study. The ongoing exploration of 3-methylpiperidin-3-ol derivatives underscores the importance of 3-methylpiperidin-3-ol hydrochloride in the development of innovative therapeutic strategies.